Cas no 164017-76-9 (Octakis(3-cyanopropyl)octasilsesquioxane)

• Product Name: Octakis(3-cyanopropyl)octasilsesquioxane
• CAS No: 164017-76-9
• MF: C₃₂H₄₈N₈O₁₂Si₈
• MW: 961.45393371582
• CID: 6793614
• PubChem ID: 15204049
• Update Time: 2025-05-20

Octakis(3-cyanopropyl)octasilsesquioxane Chemical and Physical Properties

Names and Identifiers

• MFCD21608636
• 164017-76-9
• Octakis(3-cyanopropyl)octasilsesquioxane

• Inchi： 1S/C32H48N8O12Si8/c33-17-1-9-25-53-41-54(26-10-2-18-34)44-57(29-13-5-21-37)46-55(42-53,27-11-3-19-35)48-59(31-15-7-23-39)49-56(43-53,28-12-4-20-36)47-58(45-54,30-14-6-22-38)51-60(50-57,52-59)32-16-8-24-40/h1-16,25-32H2
• InChI Key： QAYSECRVVNTFEY-UHFFFAOYSA-N
• SMILES： [Si]12(CCCC#N)O[Si]3(CCCC#N)O[Si]4(CCCC#N)O[Si]5(CCCC#N)O[Si](CCCC#N)(O3)O[Si](CCCC#N)(O[Si](CCCC#N)(O5)O[Si](CCCC#N)(O4)O1)O2

Computed Properties

• Exact Mass: 960.15458127g/mol
• Monoisotopic Mass: 960.15458127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 60
• Rotatable Bond Count: 24
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 301Ų

Additional information on Octakis(3-cyanopropyl)octasilsesquioxane

Research Briefing on Octakis(3-cyanopropyl)octasilsesquioxane (CAS: 164017-76-9) in Chemical Biomedicine

Octakis(3-cyanopropyl)octasilsesquioxane (CAS: 164017-76-9) is a functionalized polyhedral oligomeric silsesquioxane (POSS) derivative that has garnered significant attention in the field of chemical biomedicine due to its unique structural and chemical properties. This compound, characterized by a silica-based cage structure with eight cyanopropyl functional groups, exhibits remarkable potential in applications such as drug delivery, bioimaging, and hybrid material synthesis. Recent studies have explored its utility in enhancing the stability and bioavailability of therapeutic agents, as well as its role in the development of advanced biomaterials.

In a 2023 study published in the Journal of Materials Chemistry B, researchers investigated the use of Octakis(3-cyanopropyl)octasilsesquioxane as a nanocarrier for hydrophobic anticancer drugs. The study demonstrated that the compound's hydrophobic core and hydrophilic exterior facilitated efficient drug loading and controlled release, significantly improving the therapeutic efficacy of the encapsulated drugs. Additionally, the biocompatibility and low cytotoxicity of this POSS derivative were highlighted, making it a promising candidate for clinical applications.

Another recent advancement involves the integration of Octakis(3-cyanopropyl)octasilsesquioxane into hybrid polymers for tissue engineering. A 2024 paper in Advanced Healthcare Materials reported the development of a POSS-enhanced hydrogel with superior mechanical properties and bioactivity. The cyanopropyl groups enabled covalent bonding with bioactive peptides, promoting cell adhesion and proliferation. This innovation opens new avenues for designing scaffolds for regenerative medicine.

Furthermore, the compound's role in bioimaging has been explored. A study in ACS Applied Materials & Interfaces (2023) utilized Octakis(3-cyanopropyl)octasilsesquioxane as a platform for attaching fluorescent probes. The resulting nanocomposites exhibited high photostability and minimal background interference, making them ideal for long-term cellular imaging and diagnostic applications.

Despite these promising developments, challenges remain in scaling up the synthesis of Octakis(3-cyanopropyl)octasilsesquioxane and ensuring its reproducibility for industrial applications. Future research directions may focus on optimizing synthetic routes, exploring additional functionalizations, and conducting in vivo studies to validate its safety and efficacy. Overall, this POSS derivative holds substantial promise for advancing biomedical technologies, and ongoing research is expected to unlock further potential in the coming years.